Cas no 3814-25-3 (4-methanesulfonylbenzene-1-thiol)

• Product Name: 4-methanesulfonylbenzene-1-thiol
• CAS No: 3814-25-3
• MF: C₇H₈O₂S₂
• MW: 188.267219543457
• CID: 1488158
• PubChem ID: 13410323
• Update Time: 2025-04-21

4-methanesulfonylbenzene-1-thiol Chemical and Physical Properties

Names and Identifiers

• Benzenethiol, 4-(methylsulfonyl)-
• 4-methanesulfonylbenzene-1-thiol
• SCHEMBL487226
• 3814-25-3
• AKOS005215997
• CS-0252904
• 4-(Methylsulfonyl)-benzenethiol
• EN300-61963
• 4-(methylsulfonyl)benzenethiol
• KNYOZQSRZUOPRI-UHFFFAOYSA-N
• 4-methanesulfonylbenzenethiol
• 4-methylsulfonylbenzenethiol

• Inchi： 1S/C7H8O2S2/c1-11(8,9)7-4-2-6(10)3-5-7/h2-5,10H,1H3
• InChI Key： KNYOZQSRZUOPRI-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)S)(=O)=O

Computed Properties

• Exact Mass: 187.99664
• Monoisotopic Mass: 187.99657184g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 43.5Ų

Experimental Properties

• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds